Cas no 61823-92-5 (Ethyl 2-amino-3-(methylsulfanylmethylsulfanyl)propanoate;hydrochloride)

• Product Name: Ethyl 2-amino-3-(methylsulfanylmethylsulfanyl)propanoate;hydrochloride
• CAS No: 61823-92-5
• MF: C₇H₁₆ClNO₂S₂
• MW: 245.790438652039
• CID: 955489
• PubChem ID: 24196717
• Update Time: 2025-04-19

Ethyl 2-amino-3-(methylsulfanylmethylsulfanyl)propanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(methylsulfanylmethylsulfanyl)propanoate,hydrochloride
• Ethyl 2-amino-3-(methylsulfanylmethylsulfanyl)propanoate
• hydrochloride
• 61823-92-5
• CYSTEINE, ETHYL ESTER
• DTXSID60638909
• Ethyl S-[(methylsulfanyl)methyl]cysteinate--hydrogen chloride (1/1)
• B 708456K033
• NSC233867
• NSC-233867
• Ethyl 2-amino-3-(methylsulfanylmethylsulfanyl)propanoate;hydrochloride

• Inchi： 1S/C7H15NO2S2.ClH/c1-3-10-7(9)6(8)4-12-5-11-2;/h6H,3-5,8H2,1-2H3;1H
• InChI Key： YXSBBPOZTYFFDG-UHFFFAOYSA-N
• SMILES： Cl.S(CSC)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 209.05455
• Monoisotopic Mass: 245.0310988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.32